Cas no 1004194-69-7 (4-bromo-1-(2-chloro-6-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole)

• Product Name: 4-bromo-1-(2-chloro-6-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole
• CAS No: 1004194-69-7
• MF: C₁₁H₆BrClFN₃S
• MW: 346.605842113495
• MDL: MFCD04968696
• CID: 3058477
• PubChem ID: 7017370
• Update Time: 2025-04-21

4-bromo-1-(2-chloro-6-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(2-chloro-6-fluoro-benzyl)-3-isothiocyanato-1H-pyrazole
• AKOS B017655
• ART-CHEM-BB B017655
• 4-bromo-1-(2-chloro-6-fluorophenyl)methyl-3-isothiocyanato-1H-pyrazole
• C11H6BrClFN3S
• STK349441
• 1004194-69-7
• 4-bromo-1-[(2-chloro-6-fluorophenyl)methyl]-3-isothiocyanatopyrazole
• BBL039857
• AKOS000307029
• EN300-229225
• 4-bromo-1-(2-chloro-6-fluorobenzyl)-3-isothiocyanato-1H-pyrazole
• 4-bromo-1-[(2-chloro-6-fluorophenyl)methyl]-3-isothiocyanato-1h-pyrazole
• 4-bromo-1-[(2-chloro-6-fluoro-phenyl)methyl]-3-isothiocyanato-pyrazole
• CS-0268966

• MDL： MFCD04968696
• Inchi： 1S/C11H6BrClFN3S/c12-8-5-17(16-11(8)15-6-18)4-7-9(13)2-1-3-10(7)14/h1-3,5H,4H2
• InChI Key： IFLKITWUKTWYBX-UHFFFAOYSA-N
• SMILES： BrC1C(N=C=S)=NN(C=1)CC1C(=CC=CC=1Cl)F

Computed Properties

• Exact Mass: 344.91384Da
• Monoisotopic Mass: 344.91384Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes